Cas no 149833-95-4 (4-(4-Bromobenzyl)oxybenzaldehyde)

• Product Name: 4-(4-Bromobenzyl)oxybenzaldehyde
• CAS No: 149833-95-4
• MF: C₁₄H₁₁BrO₂
• MW: 291.139943361282
• MDL: MFCD02091001
• CID: 223203
• PubChem ID: 24878677
• Update Time: 2025-04-19

4-(4-Bromobenzyl)oxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((4-Bromobenzyl)oxy)benzaldehyde
• 4-(4-Bromobenzyloxy)benzaldehyde
• 4-[(4-BROMOBENZYL)OXY]BENZALDEHYDE
• 4-[(4-Bromobenzyl)oxy]benzenecarbaldehyde
• 4-[(4-bromophenyl)methoxy]benzaldehyde
• Benzaldehyde,4-[(4-bromophenyl)methoxy]-
• bromobenzyloxybenzenecarbaldehyde
• 12P-045
• AKOS B014214
• 543330_ALDRICH
• ASISCHEM R33256
• ART-CHEM-BB B014214
• ZINC00167684
• 4-(4-Bromobenzyloxy)benzaldehyde 96%
• 4-(4-Bromobenzyl)oxybenzaldehyde

• MDL： MFCD02091001
• Inchi： 1S/C14H11BrO2/c15-13-5-1-12(2-6-13)10-17-14-7-3-11(9-16)4-8-14/h1-9H,10H2
• InChI Key： HGCGRPJQAXHMMI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)COC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 289.99400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5

Experimental Properties

• Color/Form: solid
• Melting Point: 88-92 °C (lit.)
• PSA: 26.30000
• LogP: 3.84060
• Solubility: Not determined

4-(4-Bromobenzyl)oxybenzaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers